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Compound of Interest

Compound Name: N-Methylnicotinium

Cat. No.: B1205839 Get Quote

N-Methylnicotinium Immunoassay Technical
Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing N-
Methylnicotinium immunoassays.

Frequently Asked Questions (FAQs)
Q1: What is the principle of a competitive N-Methylnicotinium immunoassay?

A competitive immunoassay is a common format for detecting small molecules like N-
Methylnicotinium. In this assay, a known amount of labeled N-Methylnicotinium (e.g.,

conjugated to an enzyme) competes with the N-Methylnicotinium in your sample for a limited

number of binding sites on a specific antibody. The amount of signal generated by the labeled

N-Methylnicotinium is inversely proportional to the concentration of N-Methylnicotinium in

the sample.
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To cite this document: BenchChem. [Cross-reactivity issues in N-Methylnicotinium
immunoassays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205839#cross-reactivity-issues-in-n-
methylnicotinium-immunoassays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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